Cas no 338409-90-8 (2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}-2-oxoacetamide)

• Product Name: 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}-2-oxoacetamide
• CAS No: 338409-90-8
• MDL: MFCD00664499
• CID: 4647160
• Update Time: 2025-05-19

2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}-2-oxoacetamide

• MDL： MFCD00664499

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}-2-oxoacetamide

Comprehensive Overview of 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}-2-oxoacetamide (CAS No. 338409-90-8)

The compound 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}-2-oxoacetamide (CAS No. 338409-90-8) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a pyridine ring with an indole core, further functionalized with a trifluoromethyl group and an oxoacetamide moiety. Such structural complexity makes it a valuable candidate for various applications, particularly in drug discovery and crop protection.

One of the most searched questions related to this compound is: "What are the potential applications of 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}-2-oxoacetamide?" Researchers have explored its utility as a kinase inhibitor, particularly in targeting enzymes involved in inflammatory pathways. The presence of the trifluoromethyl group enhances its metabolic stability, making it a promising scaffold for developing novel therapeutics. Additionally, its indole-pyridine hybrid structure has shown potential in modulating protein-protein interactions, a hot topic in modern drug design.

Another frequently asked question is: "How does the CAS No. 338409-90-8 compound compare to similar indole derivatives?" Comparative studies indicate that the introduction of the chloro and trifluoromethyl substituents significantly improves its binding affinity to biological targets. This modification also reduces off-target effects, a critical factor in the development of selective inhibitors. The oxoacetamide group further contributes to its solubility and bioavailability, addressing common challenges faced with similar compounds.

The synthesis of 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}-2-oxoacetamide involves multi-step organic reactions, including cross-coupling and amination processes. Recent advancements in flow chemistry have optimized its production, reducing reaction times and improving yields. These innovations align with the growing demand for sustainable and efficient synthetic methods, a key focus in contemporary chemical research.

Market trends reveal an increasing interest in indole-based compounds, driven by their versatility in medicinal chemistry. The CAS No. 338409-90-8 compound is no exception, with several patents highlighting its use in treating autoimmune disorders and metabolic diseases. Its agrochemical potential is also being explored, particularly in developing next-generation pesticides with enhanced efficacy and environmental safety.

In summary, 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}-2-oxoacetamide represents a compelling example of how structural innovation can lead to diverse applications. Its unique properties and growing relevance in research underscore its importance in both pharmaceutical and agrochemical industries. As scientific inquiries continue to evolve, this compound is poised to remain a focal point in the quest for novel solutions to global health and agricultural challenges.